3,4-Dichloronaphthalene-1,2-diol

• CAS No.: 17205-18-4
• Molecular Formula: C10H6Cl2O2
• Molecular Weight: 229.056
• IUPAC Name: 3,4-dichloronaphthalene-1,2-diol
• InChI: InChI=1S/C10H6Cl2O2/c11-7-5-3-1-2-4-6(5)9(13)10(14)8(7)12/h1-4,13-14H
• InChI Key: ANNNCXKMPNELGJ-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C(=C(C(=C2Cl)Cl)O)O
• Synonyms: 3,4-Dichloro-1,2-naphthalenediol

Description

3,4-Dichloronaphthalene-1,2-diol is a dihydroxylated naphthalene derivative of significant interest in advanced chemical and pharmaceutical research . Compounds within this class serve as key synthetic intermediates and precursors for exploring novel therapeutic agents . Researchers value this structural motif for its potential in studying biological processes; closely related halogenated naphthoquinones have demonstrated notable inhibitory activity against protein glycation and the acetylcholinesterase enzyme, making them relevant for investigations into diabetic complications and neurological disorders . The presence of both electron-withdrawing chlorine atoms and electron-donating hydroxyl groups on the naphthalene ring creates a unique electronic system, facilitating its use in the synthesis of more complex molecular architectures and in redox chemistry studies . This compound is strictly for professional laboratory research applications.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table compares 3,4-Dichloronaphthalene-1,2-diol with structurally related compounds from the evidence, focusing on substituents, molecular properties, and reported bioactivities:

Compound Name	Substituents	Molecular Formula	Molecular Weight	Key Properties/Activities	Reference
3,4-Dichloronaphthalene-1,2-diol	Cl (3,4); OH (1,2)	C₁₀H₆Cl₂O₂	N/A	Hypothesized high lipophilicity; potential mutagenicity inferred from chlorinated analogs	N/A
4-[Hydroxy(diphenyl)methyl]naphthalene-1,2-diol	OH (1,2); diphenylhydroxymethyl (4)	C₂₃H₁₈O₃	342.394	No bioactivity reported in evidence; bulky substituents may reduce reactivity
3,4,5-Trimethyl-1,2-benzenediol	CH₃ (3,4,5); OH (1,2)	C₉H₁₂O₂	152.19	Antimicrobial activity against MRSA
Benzo(c)phenanthrene bay-region diol-epoxides	Diol-epoxide moieties on polycyclic aromatic hydrocarbon	Varies	Varies	High tumor-initiating activity on mouse skin (40-fold more potent than parent hydrocarbon)
Chrysene bay-region diol-epoxides	Diol-epoxide moieties on chrysene	C₁₈H₁₄O₃	278.30	Potent mutagenicity in bacterial/mammalian cells; stereochemistry modulates activity

Key Observations:

Substituent Effects: Chlorine atoms in 3,4-Dichloronaphthalene-1,2-diol likely increase lipophilicity and electronic withdrawal compared to methyl or phenyl groups in analogs. Bulky substituents (e.g., diphenylhydroxymethyl in ) may sterically hinder interactions with biological targets, whereas smaller groups like methyl () or epoxides () optimize reactivity.

Bioactivity Trends :

• Diol-epoxides in polycyclic aromatic hydrocarbons (PAHs) exhibit high mutagenicity and tumorigenicity due to DNA adduct formation . Chlorinated diols may share similar reactivity but with distinct adduct profiles.
• Antimicrobial activity in 3,4,5-trimethyl-1,2-benzenediol () suggests that methyl groups adjacent to hydroxyls enhance bioactivity, possibly by stabilizing reactive intermediates.

Stereochemical Influence :

• Chrysene diol-epoxides demonstrate that stereochemistry (e.g., cis/trans hydroxyl-epoxide orientation) critically affects mutagenic potency . For 3,4-Dichloronaphthalene-1,2-diol, the spatial arrangement of chlorine and hydroxyl groups may similarly modulate interactions with cellular targets.

Preparation Methods

Reaction Conditions

• Chlorinating Agents : Gaseous chlorine (Cl₂) or sulfuryl chloride (SO₂Cl₂) in inert solvents (e.g., dichloromethane).

• Catalysts : Lewis acids like FeCl₃ or ZnCl₂ enhance regioselectivity.

• Temperature : 0–50°C to minimize side reactions.

Challenges

• Over-chlorination at adjacent positions.

• Oxidation of hydroxyl groups to quinones under harsh conditions.

Example Protocol :

• Dissolve 1,2-naphthalenediol (10 mmol) in CH₂Cl₂.

• Add FeCl₃ (0.5 mmol) and slowly introduce Cl₂ gas at 25°C.

• Monitor by TLC; terminate after 12 hours.

• Purify via column chromatography (SiO₂, hexane/ethyl acetate).

Yield : 45–60% (crude), 35–50% after purification.

Reduction of 3,4-Dichloro-1,2-naphthoquinone

3,4-Dichloro-1,2-naphthoquinone serves as a precursor, reduced to the diol via catalytic hydrogenation or chemical reductants.

Quinone Synthesis

Adapted from patent CN100347141C:

• Starting Material : 1-Naphthylamine-4-sodium sulfonate.

• Chlorination : Cl₂ gas in aqueous HCl with Fe/Zn catalysts yields 2,3-dichloro-1,4-naphthoquinone.

• Isomerization : Rearrangement to 3,4-dichloro-1,2-naphthoquinone under acidic conditions.

Reduction to Diol

• Catalytic Hydrogenation : Pd/C or Raney Ni in ethanol (H₂, 50 psi, 80°C).

• Chemical Reduction : NaBH₄ or LiAlH₄ in THF.

Yield : 70–85% for hydrogenation; 60–75% for chemical reduction.

Multi-Step Synthesis from Naphthalene Derivatives

Sulfonation-Chlorination-Hydrolysis

• Sulfonation : Naphthalene + H₂SO₄ → 1,2-naphthalenedisulfonic acid.

• Chlorination : Cl₂ gas with FeCl₃ → 3,4-dichloro-1,2-naphthalenedisulfonic acid.

• Hydrolysis : Acidic or basic hydrolysis to replace sulfonic groups with hydroxyls.

Yield : 30–40% overall.

Catalytic and Solvent Effects

Base-Catalyzed Transesterification

Adapted from WO2014160333A1:

• Catalysts : Organic bases (e.g., TBD) promote hydroxyl group stability during chlorination.

• Solvents : Polar aprotic solvents (DMF, DMSO) improve solubility and reaction kinetics.

Optimized Conditions :

• TBD (5 mol%), DMF, 80°C, 24 hours.
  Yield : 55%.

Comparative Analysis of Methods

Method	Starting Material	Key Steps	Yield (%)	Purity (%)
Direct Chlorination	1,2-Naphthalenediol	Cl₂, FeCl₃	45–60	85–90
Quinone Reduction	3,4-Dichloro-1,2-naphthoquinone	H₂, Pd/C	70–85	90–95
Multi-Step Synthesis	Naphthalene	Sulfonation, Chlorination	30–40	75–80
Base-Catalyzed	1,2-Naphthalenediol	TBD, DMF	55	88–92

Challenges and Industrial Viability

• Regioselectivity : Competing chlorination at positions 5 and 6 necessitates precise catalysis.

• Purification : Recrystallization (ethanol/water) or chromatography required for ≥98% purity.

• Scalability : Quinone reduction is more scalable than multi-step routes due to fewer intermediates .

Q & A

Basic Research: What are the optimal synthetic routes for 3,4-Dichloronaphthalene-1,2-diol, and how do reaction conditions influence yield?

Methodological Answer:
The synthesis of di-substituted naphthalene diols typically involves halogenation and hydroxylation steps. For 3,4-Dichloronaphthalene-1,2-diol:

• Halogenation: Direct chlorination of naphthalene-1,2-diol using Cl₂ gas under controlled acidic conditions (e.g., H₂SO₄) at 0–5°C to prevent over-substitution .
• Hydroxylation Retention: Protect hydroxyl groups via silylation (e.g., tert-butyldimethylsilyl chloride) before chlorination to avoid oxidation of -OH groups .
• Purification: Column chromatography (silica gel, eluent: hexane/ethyl acetate 7:3) or recrystallization from ethanol-water mixtures improves purity.

Key Considerations:

• Excess chlorinating agents may lead to polychlorinated byproducts.
• Reaction temperature and solvent polarity critically affect regioselectivity.

Basic Research: Which spectroscopic and chromatographic methods are most reliable for characterizing 3,4-Dichloronaphthalene-1,2-diol?

Methodological Answer:

• NMR Spectroscopy:
  • ¹H NMR: Hydroxyl protons appear as broad singlets (δ 8.5–9.5 ppm), while aromatic protons show splitting patterns reflecting substituent positions .
  • ¹³C NMR: Chlorine’s electron-withdrawing effect deshields adjacent carbons (e.g., C3 and C4 at δ 125–135 ppm) .
• Mass Spectrometry (MS): High-resolution ESI-MS confirms molecular ion [M-H]⁻ at m/z 232.97 (calculated for C₁₀H₅Cl₂O₂) .
• X-ray Crystallography: Resolves stereochemical ambiguities; intermolecular hydrogen bonding between -OH groups is common .

Advanced Research: How can researchers resolve contradictions in reported genotoxicity data for chlorinated naphthalene diols?

Methodological Answer:
Discrepancies in genotoxicity studies (e.g., Ames test vs. in vivo micronucleus assays) may arise from:

• Metabolic Activation: Use S9 liver microsomal fractions to assess pro-mutagenic potential .
• Dose-Response Relationships: Conduct OECD-compliant tests (e.g., OECD 487) with varying concentrations (0.1–100 µM) to identify threshold effects .
• Reactive Oxygen Species (ROS) Measurement: Employ fluorometric assays (e.g., DCFH-DA) to link oxidative stress to DNA damage .